Cas no 1208075-44-8 (Ethyl 2-Bromo-5-iodobenzoate)

Ethyl 2-Bromo-5-iodobenzoate is a halogenated benzoate ester with significant utility in organic synthesis and pharmaceutical intermediates. Its structure, featuring both bromo and iodo substituents on the aromatic ring, enhances reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling precise functionalization. The ethyl ester group provides solubility in common organic solvents, facilitating handling in multistep syntheses. This compound is particularly valuable in constructing complex molecules due to its dual electrophilic sites, allowing selective modifications. High purity and stability under standard conditions make it a reliable reagent for research and industrial applications in medicinal chemistry and material science.
Ethyl 2-Bromo-5-iodobenzoate structure
Ethyl 2-Bromo-5-iodobenzoate structure
Product Name:Ethyl 2-Bromo-5-iodobenzoate
CAS No:1208075-44-8
MF:C9H8BrIO2
MW:354.967094421387
MDL:MFCD11520421
CID:1211597
PubChem ID:50998201
Update Time:2025-05-28

Ethyl 2-Bromo-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-bromo-5-iodobenzoate
    • CM12514
    • AS04500
    • TRA0053158
    • A856965
    • AS-59332
    • 2-Bromo-5-iodobenzoic acid ethyl ester;
    • AKOS017562068
    • 2-Bromo-5-iodo-benzoic acid ethyl ester
    • MFCD11520421
    • Ethyl2-bromo-5-iodobenzoate
    • DB-319369
    • CS-0061553
    • SCHEMBL18094310
    • 1208075-44-8
    • Ethyl 2-Bromo-5-iodobenzoate
    • MDL: MFCD11520421
    • Inchi: 1S/C9H8BrIO2/c1-2-13-9(12)7-5-6(11)3-4-8(7)10/h3-5H,2H2,1H3
    • InChI Key: AESBDCQWLOZBNY-UHFFFAOYSA-N
    • SMILES: IC1=CC=C(C(C(=O)OCC)=C1)Br

Computed Properties

  • Exact Mass: 353.87524g/mol
  • Monoisotopic Mass: 353.87524g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 3.5

Experimental Properties

  • Density: 1.949±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.1 g/l) (25 º C),

Ethyl 2-Bromo-5-iodobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Alichem
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1208075-44-8 95%
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$1911.00 2023-09-04
Fluorochem
038734-250mg
Ethyl 2-Bromo-5-iodobenzoate
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£45.00 2022-03-01
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